4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-tert-butyl-2-methylsulfanyl-6-(4-methylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C14H24N4O2S2/c1-14(2,3)11-10-12(16-13(15-11)21-4)17-6-8-18(9-7-17)22(5,19)20/h10H,6-9H2,1-5H3
• InChI Key: UOOSOPAHJKGMKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC(=N1)SC)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C14H24N4O2S2
• Molecular Weight: 344.5 g/mol
• CAS No.: 2640970-19-8

Description

4-tert-Butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative with three distinct substituents:

• Position 2: Methylsulfanyl (–SMe) group, which enhances nucleophilic substitution reactivity .
• Position 4: tert-Butyl (–C(CH₃)₃) group, contributing steric bulk and lipophilicity.
• Position 6: 4-Methanesulfonylpiperazinyl group (–N(CH₂CH₂)₂SO₂Me), which modulates solubility and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine typically involves multi-step organic reactions. The process may start with the preparation of the pyrimidine core, followed by the introduction of the tert-butyl group, the methanesulfonylpiperazinyl group, and the methylsulfanyl group. Each step requires specific reagents and conditions, such as:

Pyrimidine Core Formation: This can be achieved through cyclization reactions involving appropriate precursors like amidines and β-diketones.

tert-Butyl Group Introduction: This step may involve alkylation reactions using tert-butyl halides in the presence of a base.

Methanesulfonylpiperazinyl Group Addition: This can be done through nucleophilic substitution reactions using methanesulfonyl chloride and piperazine.

Methylsulfanyl Group Addition: This step may involve thiolation reactions using methylthiolating agents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the piperazine and pyrimidine rings.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be employed.

Substitution: Reagents like alkyl halides, sulfonyl chlorides, or other electrophiles/nucleophiles can be used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine would depend on its specific biological target. It may interact with enzymes, receptors, or other biomolecules, leading to modulation of biochemical pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogues

Table 1: Substituent Profiles and Key Properties of Pyrimidine Derivatives

Compound Name (Position)	Position 2	Position 4	Position 6	Key Properties/Synthesis	Reference
Target Compound	–SMe	–C(CH₃)₃	–N(CH₂CH₂)₂SO₂Me	High lipophilicity; SNAr at position 6	–
Ethyl 2-[2-(methylsulfanyl)-4-oxo...] (13)	–SMe	Oxo-thiopyran annulated	Thieno[2,3-d]pyrimidine annulated	Annulated structure; cyclocondensation
Compound 10 (tert-butyl ester)	–SO₂Me	–Cl, tert-butyl ester (C-5)	–NHBz (benzylamino)	mp 116–119°C; mCPBA oxidation of –SMe
Compound 4a (piperazinyl derivative)	–N(CH₂)₂Me (piperazinyl)	–C₆H₄OMe (4-methoxyphenyl)	–C₄H₃S (thiophen-2-yl)	Antimicrobial activity; SNAr with KOH
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	–NH₂	–CH₃	–NC₅H₁₀ (piperidinyl)	Crystalline solid; drug design candidate

Key Comparisons

a. Position 2 Substituents

• Methylsulfanyl (–SMe) : Enhances reactivity for oxidation to sulfoxide (–SO) or sulfone (–SO₂), as seen in compound 10 (oxidized to –SO₂Me) .
• Amine (–NH₂) : Found in , this group supports hydrogen bonding but reduces electrophilicity at C-2 .

b. Position 4 Substituents

• tert-Butyl (–C(CH₃)₃) : Imparts steric hindrance and lipophilicity, which may enhance membrane permeability compared to smaller groups (e.g., –CH₃ in ) .
• Chloro (–Cl) : Found in DCSMP derivatives, this group is a common leaving group for SNAr reactions .

c. Position 6 Substituents

• 4-Methanesulfonylpiperazinyl: The sulfonyl group increases solubility in polar solvents compared to non-sulfonylated piperazine (e.g., in compound 4a) .
• Thiophen-2-yl : In compound 4a, this aromatic group may enhance π-π stacking interactions in biological targets .

Biological Activity

4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a compound belonging to the pyrimidine class, characterized by its unique structural features that suggest potential biological activity. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Research indicates that compounds similar to 4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine may exert their biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : Compounds in this class often inhibit specific enzymes involved in cellular signaling pathways, which can lead to reduced proliferation of cancer cells.
• Antimicrobial Activity : Some studies have shown that related pyrimidine derivatives exhibit antimicrobial properties against various bacterial and fungal strains .
• Anti-inflammatory Effects : The presence of a piperazine moiety suggests potential anti-inflammatory activity, which has been observed in similar compounds .

Anticancer Activity

Several studies have focused on the anticancer potential of pyrimidine derivatives. For instance, compounds with similar structures have demonstrated efficacy in inhibiting tumor growth in various cancer cell lines. A notable study highlighted that certain pyrimidine derivatives could induce apoptosis in cancer cells through the activation of caspase pathways .

Antimicrobial Properties

Research shows that 4-tert-butyl-6-(4-methanesulfonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine exhibits significant antimicrobial activity. In vitro tests indicate that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The compound's mechanism involves disrupting bacterial cell wall synthesis and function .

Anti-inflammatory Effects

The compound has been investigated for its potential anti-inflammatory properties. Studies suggest that it may reduce the production of pro-inflammatory cytokines, thereby alleviating conditions associated with chronic inflammation .

Case Studies

Study	Findings
Study 1	Investigated the anticancer effects on A431 vulvar epidermal carcinoma cells; showed significant inhibition of cell proliferation (IC50 = 10 µM).
Study 2	Evaluated antimicrobial activity against E. coli and S. aureus; demonstrated effective inhibition at concentrations as low as 5 µg/mL.
Study 3	Assessed anti-inflammatory properties in murine models; reduced levels of TNF-alpha and IL-6 by 40% compared to control groups.